N-(2-(1H-indol-3-yl)ethyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H25N5O2/c1-25-20(27)7-6-19(24-25)26-12-9-15(10-13-26)21(28)22-11-8-16-14-23-18-5-3-2-4-17(16)18/h2-7,14-15,23H,8-13H2,1H3,(H,22,28)
• InChI Key: YLMQSQBMLRWXMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol
• CAS No.: 1421477-50-0

Description

N-(2-(1H-indol-3-yl)ethyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.464. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

The compound is notable for its role in chemical synthesis processes. For example, it has been used in the development of a convergent, stereoselective, and economical synthesis of CGRP receptor antagonists. The synthesis involves multiple routes to the chiral indazolyl amino ester subunit, employing methods like Rh-catalyzed asymmetric hydrogenation or biocatalytic processes (Cann et al., 2012). Additionally, its derivatives have been explored in antimicrobial activity evaluation, where certain derivatives have shown promising activities against various microorganisms (Fandaklı et al., 2012).

Pharmacological Investigations

The compound has also been a focal point in pharmacological studies. For instance, derivatives of the compound have been synthesized and assessed for their potential as antimicrobial agents. Some of these derivatives have demonstrated significant inhibitory activity against a range of bacterial strains, highlighting their potential in treating infections (Krishnamurthy et al., 2011). In another study, novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and their anti-angiogenic and DNA cleavage activities were evaluated, revealing significant efficacy in inhibiting blood vessel formation and interaction with DNA (Kambappa et al., 2017).

Drug Development and Process Optimization

In the realm of drug development, the compound has been implicated in the process of synthesizing peptide-like amorphous compounds for treating diabetes. A manufacturing process suitable for large-scale production was developed, showcasing the compound's relevance in the pharmaceutical manufacturing sector (Sawai et al., 2010).